Cas no 2097986-50-8 (5-isopropyl-1-(prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole)

• Product Name: 5-isopropyl-1-(prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole
• CAS No: 2097986-50-8
• MF: C₁₃H₁₄N₂S
• MW: 230.328661441803
• CID: 5724787
• PubChem ID: 121211984
• Update Time: 2025-05-27

5-isopropyl-1-(prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• F2198-2549
• 2097986-50-8
• AKOS026722138
• 5-isopropyl-1-(prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole
• starbld0013416
• 1H-Pyrazole, 5-(1-methylethyl)-1-(2-propyn-1-yl)-3-(3-thienyl)-

• Inchi： 1S/C13H14N2S/c1-4-6-15-13(10(2)3)8-12(14-15)11-5-7-16-9-11/h1,5,7-10H,6H2,2-3H3
• InChI Key： YVXZWVMDQCXHGL-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=C(C(C)C)N(CC#C)N=1

Computed Properties

• Exact Mass: 230.08776963g/mol
• Monoisotopic Mass: 230.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.1Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 323.7±42.0 °C(Predicted)
• pka: 1.81±0.10(Predicted)

Additional information on 5-isopropyl-1-(prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole

Recent Advances in the Study of 5-isopropyl-1-(prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole (CAS: 2097986-50-8)

The compound 5-isopropyl-1-(prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole (CAS: 2097986-50-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the synthetic versatility of 5-isopropyl-1-(prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole, which can be efficiently prepared through multi-step organic reactions involving cyclization and functional group transformations. The presence of the thiophene and pyrazole moieties in its structure suggests potential interactions with biological targets, making it a promising scaffold for the development of novel bioactive molecules.

In vitro and in vivo studies have demonstrated that this compound exhibits notable activity against specific enzyme targets, particularly those involved in inflammatory and oncogenic pathways. For instance, preliminary data indicate that it may act as a modulator of kinase activity, with potential implications for the treatment of cancer and autoimmune diseases. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its pharmacological properties.

Moreover, the compound's unique chemical structure has prompted investigations into its potential as a building block for the development of more complex drug candidates. Researchers are exploring its use in fragment-based drug design and combinatorial chemistry, leveraging its reactive alkyne group for further derivatization. These efforts are expected to yield new leads with improved potency and selectivity.

In conclusion, 5-isopropyl-1-(prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole (CAS: 2097986-50-8) represents a promising area of research in chemical biology and drug discovery. Ongoing studies are focused on optimizing its synthetic routes, understanding its biological mechanisms, and expanding its applications in therapeutic development. Future research will likely uncover additional insights into its potential, paving the way for innovative treatments in various disease areas.